Cas no 1096868-01-7 (4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic Acid)

• Product Name: 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic Acid
• CAS No: 1096868-01-7
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 5734000
• PubChem ID: 43316696
• Update Time: 2025-09-28

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic Acid

• Inchi： 1S/C13H11NO4/c15-13(16)10-7-14-6-9(10)8-1-2-11-12(5-8)18-4-3-17-11/h1-2,5-7,14H,3-4H2,(H,15,16)
• InChI Key： XKPVROAHJNFQAE-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1=CNC=C1C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic Acid

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 1096868-01-7, also known as 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological systems.

The molecular structure of 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic acid is characterized by a fused ring system comprising a benzodioxin moiety and a pyrrole ring. This arrangement confers the compound with both aromatic stability and functional versatility. The benzodioxin group, which is a derivative of benzene with two oxygen atoms in the ring, contributes to the molecule's ability to interact with various biological targets. Meanwhile, the pyrrole ring introduces additional electronic complexity, enhancing the compound's reactivity and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These methods have not only improved yield but also minimized environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of pharmacological activity, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic acid has shown potential as a modulator of key cellular pathways. Preclinical studies suggest that it may act as an antagonist or agonist at specific G-protein coupled receptors (GPCRs), which are critical in regulating physiological processes such as inflammation, pain perception, and neurotransmission. This makes it a promising candidate for the development of treatments for conditions like chronic pain and neurodegenerative diseases.

Beyond pharmacology, this compound has also been explored for its applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of novel semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with existing semiconductor fabrication techniques.

The environmental impact of CAS No. 1096868-01-7 has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. These findings underscore the importance of responsible handling and disposal practices to mitigate any potential ecological risks.

In conclusion, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrrole-3-carboxylic acid, or CAS No. 1096868-01-7, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.